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Compound of Interest

Compound Name: 4,5-Dibromo-2-fluorocinnamic acid

Cat. No.: B13727226

Get Quote

Executive Summary & Rationale
4,5-Dibromo-2-fluorocinnamic acid is a highly functionalized phenylpropanoid derivative.

Unlike simple cinnamic acids used as bulk commodities, this specific halogenation pattern

renders it a high-value "Type II" scaffold for rational drug design.

Key Research Applications:

Fragment-Based Drug Discovery (FBDD): The molecule offers three distinct vectors for

modification: the carboxylic acid tail (solubility/binding), the 2-fluoro position (metabolic

blocking/conformation control), and the 4,5-dibromo motif (halogen bonding or cross-

coupling handles).

Bioisosteric Replacement: It serves as a lipophilic, metabolically stable mimic of natural

cinnamates, often used to inhibit enzymes like Phenylalanine Ammonia-Lyase (PAL) or

Histone Deacetylases (HDACs).

Synthetic Intermediate: A precursor for synthesizing fluorinated coumarins and

polysubstituted styrenes via decarboxylation.
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Chemical Profile & Handling
Physicochemical Properties (Predicted & Experimental)

Property Value / Description Note

Formula C₉H₅Br₂FO₂

MW 323.94 g/mol High Br contribution

Appearance
Off-white to pale yellow

crystalline solid
Light sensitive

Solubility
DMSO (>50 mM), DMF,

Methanol (warm)
Insoluble in water

pKa (Acid) ~4.0 (Predicted)
Acidic due to electron-

withdrawing halogens

LogP ~4.2 (Predicted) Highly Lipophilic

Melting Point 190–215°C (Decomposes)
Typical range for poly-halo

cinnamates

Safety & Storage (HSE)
Hazards: Causes skin irritation (H315), serious eye irritation (H319), and respiratory irritation

(H335).

Storage: Store at +2°C to +8°C, desiccated. Protect from light to prevent E-to-Z

photoisomerization.

Synthetic Workflows & Protocols
Visualizing the Synthetic Utility
The following diagram illustrates the central role of this scaffold in generating diverse chemical

libraries.
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Fig 1: Synthetic divergence from the core scaffold.
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Protocol A: Synthesis via Knoevenagel Condensation
Use this protocol if you need to synthesize the compound from the aldehyde precursor.

Objective: Synthesize 4,5-dibromo-2-fluorocinnamic acid from 4,5-dibromo-2-

fluorobenzaldehyde.

Reagents:

4,5-Dibromo-2-fluorobenzaldehyde (1.0 eq)

Malonic acid (1.2 eq)

Pyridine (Solvent/Base)[1][2]

Piperidine (Catalyst, 0.1 eq)

Step-by-Step Methodology:

Setup: In a dry round-bottom flask equipped with a reflux condenser, dissolve the aldehyde

(e.g., 5 mmol) and malonic acid (6 mmol) in anhydrous pyridine (10 mL).

Catalysis: Add piperidine (approx. 5 drops or 0.5 mmol) to the mixture.
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Reaction: Heat the mixture to 80–90°C for 4–6 hours. Note: Evolution of CO₂ bubbles

indicates decarboxylation of the intermediate.

Work-up (Critical Step):

Cool the reaction mixture to 0°C in an ice bath.

Slowly pour the mixture into ice-cold 6M HCl (50 mL) with vigorous stirring. Caution:

Pyridine neutralization is exothermic.

The product should precipitate as a white/yellow solid.

Isolation: Filter the precipitate under vacuum. Wash the cake with cold water (3 x 20 mL) to

remove pyridinium salts.

Purification: Recrystallize from Ethanol/Water (3:1) or Glacial Acetic Acid.

Validation:

¹H NMR (DMSO-d₆): Look for the characteristic alkene doublets (J ≈ 16 Hz) at δ 6.5–7.8

ppm, confirming the trans (E) geometry.

Protocol B: Library Generation (Amide Coupling)
Use this protocol to generate "Cinnamanilide" derivatives for antimicrobial screening.

Context: Halogenated cinnamic amides have shown significant efficacy against Gram-positive

bacteria (MRSA) and M. tuberculosis [1, 2].

Reagents:

4,5-Dibromo-2-fluorocinnamic acid (1.0 eq)

Amine partner (e.g., aniline, benzylamine) (1.1 eq)

HATU or EDC·HCl (1.2 eq)

DIPEA (2.0 eq)
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DMF (anhydrous)

Methodology:

Activation: Dissolve the acid in DMF (0.2 M concentration). Add DIPEA and HATU. Stir for 15

minutes at Room Temperature (RT) to form the active ester.

Coupling: Add the amine partner.

Incubation: Stir at RT for 12–16 hours. Monitor by TLC (Mobile phase: 30% EtOAc/Hexane).

Quench: Dilute with EtOAc, wash with 1M HCl, sat. NaHCO₃, and brine.

Drying: Dry over MgSO₄ and concentrate.

Scientific Commentary: Structure-Activity
Relationships (SAR)
The "Fluorine Effect"
The 2-fluoro substituent is not merely decorative. In biological systems, it serves two critical

functions:

Conformational Locking: Through electrostatic repulsion with the carbonyl oxygen, the 2-F

atom forces the side chain into a non-planar conformation relative to the ring, potentially

increasing selectivity for deep binding pockets.

Metabolic Stability: It blocks the C2 position from oxidative metabolism (Phase I), prolonging

the half-life of the pharmacophore.

The Dibromo-Motif & Halogen Bonding
The 4,5-dibromo pattern creates a highly lipophilic region with specific "sigma-holes" (regions

of positive electrostatic potential on the halogen).

Mechanism: These bromines can act as Lewis acids, forming halogen bonds with carbonyl

backbone oxygens or nitrogen acceptors in the target protein [3].
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Application: Use this scaffold when standard hydrophobic interactions (Methyl/Ethyl groups)

fail to achieve potency.

Analytical Quality Control
Standardization: Ensure the following parameters are met before using the material in

bioassays.

Method Parameter Acceptance Criteria

HPLC
C18 Column, ACN/H₂O (+0.1%

TFA)

Purity > 95% (Area under

curve)

¹H NMR DMSO-d₆

Integration of alkene protons =

1:1. No aldehyde peak (~10

ppm).

LC-MS ESI (-) Mode
[M-H]⁻ peak at 321/323/325

(Isotopic pattern 1:2:1)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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